2-Cyclopentyl-2-fluoroacetamide
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Description
“2-Cyclopentyl-2-fluoroacetamide” is a compound with the molecular formula C7H12FNO . It is structurally similar to fluoroacetamide, an organic compound that is a metabolic poison disrupting the citric acid cycle .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopentyl group and a fluoroacetamide group . The compound has an average mass of 145.175 Da and a monoisotopic mass of 145.090286 Da .Mechanism of Action
Target of Action
The primary target of 2-Cyclopentyl-2-fluoroacetamide is the main protease (Mpro) of SARS-CoV-2 . This protease is crucial for the virus’s life cycle as it cleaves the polyproteins encoded by the viral RNA into functional proteins .
Mode of Action
This compound interacts with its target through its α-ketoamide warhead . The compound is covalently attached to the catalytic Cys145 of the Mpro through the α-ketoamide warhead . This attachment results in the inhibition of the protease, thereby disrupting the life cycle of the virus .
Biochemical Pathways
By inhibiting the main protease, the compound prevents the proper formation of functional proteins necessary for the virus’s replication .
Pharmacokinetics
One study suggests that the compound has improved pharmacokinetics over similar compounds in various animal models . This improvement may allow this compound to be used without additional compounds to boost its bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the disruption of the SARS-CoV-2 virus’s life cycle. By inhibiting the main protease, the compound prevents the virus from producing the functional proteins it needs to replicate . This inhibition can lead to a decrease in viral load and potentially aid in the treatment of SARS-CoV-2 infections .
Properties
IUPAC Name |
2-cyclopentyl-2-fluoroacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO/c8-6(7(9)10)5-3-1-2-4-5/h5-6H,1-4H2,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMVHGTADJHGZQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(C(=O)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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